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Compound of Interest

Compound Name:
Methyl 2-benzamido-3-

(dimethylamino)acrylate

Cat. No.: B12105995

Get Quote

CAS 125008-68-6 is a bifunctional organic building block characterized by an enamine

backbone coupled with an electron-withdrawing ester and benzamido group. This specific

electronic arrangement creates a highly polarized double bond, commonly referred to as a

"push-pull" alkene[1].

The dimethylamino group acts as a strong electron donor (the "push"), while the methyl ester

and benzamido groups act as electron acceptors (the "pull"). This vinylogous polarization

renders the

-carbon (C3) highly electrophilic, making it an exceptional site for nucleophilic attack.
Furthermore, the molecule exists exclusively in the Z-configuration. This stereochemical
preference is thermodynamically driven by a strong intramolecular hydrogen bond between the
benzamido N-H and the ester carbonyl oxygen, which locks the conformation and stabilizes the
conjugated system[2].

Quantitative Physicochemical Data
The following table summarizes the core quantitative parameters required for stoichiometric

calculations and analytical validation[3][4]:
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Property Value

CAS Registry Number 125008-68-6

Chemical Name
Methyl (Z)-2-benzamido-3-

(dimethylamino)acrylate

Molecular Formula

C

H

N

O

Molecular Weight 248.28 g/mol

Melting Point 172 - 175 °C

Appearance White crystalline powder

Stereochemistry Z-isomer (Thermodynamically preferred)

Mechanistic Reactivity and Downstream
Applications
The synthetic utility of CAS 125008-68-6 lies in its predictable reactivity profile. It primarily

undergoes Addition-Elimination (AdN-E) reactions. When exposed to primary amines,

hydrazines, or amidines, the nucleophile attacks the electrophilic C3 position. The resulting

tetrahedral intermediate collapses, expelling dimethylamine as a gaseous leaving group[2].

This mechanism is the cornerstone for synthesizing constrained unnatural amino acids (via

asymmetric reduction of the double bond) and complex heterocycles like pyrimidines,

pyrazoles, and oxazolones, which are highly sought after in oncology and immunology drug

discovery pipelines[5][6].
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Precursor:
4-(N,N-dimethylaminomethylene)-

2-phenyl-2-oxazolin-5-one
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Fig 1: Synthesis and downstream reactivity pathways of CAS 125008-68-6.

Experimental Methodology: Self-Validating
Synthesis Protocol
To synthesize CAS 125008-68-6 with high purity (>98%), the workflow relies on a two-stage

process: the upstream construction of an oxazolone ring via a Vilsmeier-Haack reaction,

followed by a controlled ring-opening methanolysis[4][7].

Stage 1: Synthesis of the Oxazolone Precursor
Reagent Preparation: Dissolve hippuric acid (N-benzoylglycine) in anhydrous N,N-

dimethylformamide (DMF).

Vilsmeier-Haack Activation: Dropwise add phosphorus oxychloride (POCl
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) at 0–5 °C under an inert argon atmosphere.

Causality: The Vilsmeier reagent (chloromethylenedimethylammonium chloride) acts

dually here. It first cyclodehydrates the hippuric acid into 2-phenyl-5-oxazolone.

Subsequently, it formylates the highly nucleophilic C4 position of the newly formed ring,

yielding 4-(N,N-dimethylaminomethylene)-2-phenyl-2-oxazolin-5-one[7].

Quenching & Isolation: Pour the mixture over crushed ice and neutralize with saturated

aqueous NaHCO

. Filter and dry the resulting yellow precipitate.

Stage 2: Ring-Opening Methanolysis to CAS 125008-68-6
Solvent Selection: Suspend the purified oxazolone precursor in strictly anhydrous methanol.

Causality: The absence of water is critical. Trace moisture will lead to the irreversible

hydrolysis of the oxazolone into the free carboxylic acid, drastically reducing the yield of

the desired methyl ester.

Base Catalysis: Add a catalytic amount of sodium methoxide (NaOMe) (0.1 equivalents).

Causality: NaOMe acts as a potent nucleophile that selectively attacks the lactone

carbonyl carbon of the oxazolone. This triggers the cleavage of the C-O bond, opening the

ring to form the methyl ester[8].

Reaction Monitoring: Stir the mixture at room temperature. The reaction is self-validating via

Thin-Layer Chromatography (TLC). The disappearance of the bright yellow oxazolone spot

indicates complete conversion.

Neutralization: Quench the reaction with a stoichiometric amount of glacial acetic acid.

Causality: Neutralizing the alkoxide prevents unwanted transesterification or degradation

of the highly polarized push-pull alkene system.

Crystallization: Concentrate the mixture under reduced pressure. Recrystallize the crude

residue from an ethyl acetate/hexane mixture. The product will exclusively crystallize as the

Z-isomer due to the thermodynamic stability of its intramolecular hydrogen bonding network.
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Analytical Validation
For quality control, the identity of CAS 125008-68-6 must be confirmed via NMR spectroscopy.

The

H-NMR spectrum will display a highly characteristic singlet for the vinylic proton at the

-carbon, typically shifted downfield (around

7.0 - 7.5 ppm) due to the strong electron-withdrawing effect of the ester and benzamido groups.
The dimethylamino protons will appear as two distinct singlets or a broad singlet (depending on
the temperature and NMR solvent) due to the restricted rotation around the C-N partial double
bond, a hallmark of push-pull alkenes[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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